1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone

• IUPAC Name: 1-[1-[2-(azepan-1-yl)-2-oxoethyl]indol-3-yl]-2,2,2-trifluoroethanone
• InChI: InChI=1S/C18H19F3N2O2/c19-18(20,21)17(25)14-11-23(15-8-4-3-7-13(14)15)12-16(24)22-9-5-1-2-6-10-22/h3-4,7-8,11H,1-2,5-6,9-10,12H2
• InChI Key: HGAAQWAKFXHGNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(F)(F)F
• Molecular Formula: C18H19F3N2O2
• Molecular Weight: 352.4 g/mol

Description

1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone is a synthetic compound that belongs to the class of indole-based compounds. This compound has been extensively studied for its potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone in lab experiments is its unique chemical properties. This compound has been shown to be stable under a wide range of conditions and can be easily synthesized in large quantities. However, one of the limitations of using this compound in lab experiments is its high cost.

Future Directions

There are several future directions for the use of 1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone in scientific research. One possible direction is the further study of its potential use as a therapeutic agent in the treatment of various diseases. Another possible direction is the development of new synthetic methods for the production of this compound, which could reduce its cost and make it more accessible for scientific research. Additionally, the study of the biochemical and physiological effects of this compound could lead to the discovery of new therapeutic targets for the treatment of various diseases.

Scientific Research Applications

1-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-indol-3-yl}-2,2,2-trifluoroethanone has been extensively used in scientific research for its potential applications in the field of medicinal chemistry. This compound has been studied for its potential use as a therapeutic agent in the treatment of various diseases including cancer, Alzheimer's disease, and Parkinson's disease.